Cas no 470707-09-6 ((S)-3-Aminovaleric acid ethyl ester)

• Product Name: (S)-3-Aminovaleric acid ethyl ester
• CAS No: 470707-09-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 930695
• Update Time: 2025-05-19

(S)-3-Aminovaleric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-Aminovalericacidethylester
• ethyl (3S)-3-aminopentanoate
• (S)-3-AMINOVALERIC ACID ETHYL ESTER
• (S)-3-Aminopentanoic acid ethyl ester
• (S)-3-Aminovaleric acid ethyl ester

• Inchi： 1S/C7H15NO2/c1-3-6(8)5-7(9)10-4-2/h6H,3-5,8H2,1-2H3/t6-/m0/s1
• InChI Key： OKIYALVMFMZSLV-LURJTMIESA-N
• SMILES： O(CC)C(C[C@H](CC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Topological Polar Surface Area: 52.3

Additional information on (S)-3-Aminovaleric acid ethyl ester

Professional Introduction to (S)-3-Aminovaleric acid ethyl ester (CAS No. 470707-09-6)

(S)-3-Aminovaleric acid ethyl ester, with the CAS number 470707-09-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This chiral ester, derived from valeric acid, has garnered attention due to its unique structural and functional properties. The enantiomeric purity of this compound is particularly crucial in pharmaceutical applications, where stereochemistry plays a pivotal role in the efficacy and safety of drug candidates.

The synthesis of (S)-3-Aminovaleric acid ethyl ester involves precise stereocontrol, typically achieved through enzymatic resolution or chiral auxiliary-assisted methods. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production processes, making this compound more accessible for industrial and research purposes. The growing demand for enantiomerically pure compounds in drug development has positioned this molecule as a valuable intermediate in the synthesis of various therapeutic agents.

In the realm of medicinal chemistry, (S)-3-Aminovaleric acid ethyl ester has been explored for its potential biological activities. Studies have indicated that this compound may exhibit properties relevant to neuroprotective and anti-inflammatory mechanisms. The amine functionality and the ester group provide versatile handles for further derivatization, allowing chemists to design novel molecules with enhanced pharmacological profiles. Researchers are particularly interested in its potential as a precursor for drugs targeting neurological disorders, where modulating neurotransmitter systems is essential.

The structural motif of (S)-3-Aminovaleric acid ethyl ester shares similarities with natural amino acids, which are fundamental building blocks in biological systems. This similarity suggests that it may interact with biological targets in a manner akin to endogenous compounds, potentially leading to fewer off-target effects. Furthermore, the ethyl ester group can be hydrolyzed under specific conditions to yield free amino acids or other derivatives, offering flexibility in drug design and formulation.

Recent research has also highlighted the importance of computational modeling in understanding the behavior of chiral compounds like (S)-3-Aminovaleric acid ethyl ester. Advanced computational techniques have enabled researchers to predict binding affinities, metabolic pathways, and pharmacokinetic properties with greater accuracy. These insights are invaluable for optimizing drug candidates before they enter clinical trials, thereby reducing development costs and timelines.

The pharmaceutical industry has shown increasing interest in green chemistry principles, which emphasize sustainable and environmentally friendly synthetic routes. The production of (S)-3-Aminovaleric acid ethyl ester adheres to these principles by utilizing biocatalysis and solvent-free reactions where possible. Such approaches not only reduce waste but also improve the overall efficiency of the synthesis process. This aligns with global efforts to minimize the environmental impact of pharmaceutical manufacturing.

In addition to its pharmaceutical applications, (S)-3-Aminovaleric acid ethyl ester has potential uses in agrochemicals and specialty chemicals. Its structural features make it a suitable candidate for developing novel pesticides or herbicides that target specific biological pathways in pests while minimizing harm to non-target organisms. This dual functionality underscores the versatility of this compound across multiple industries.

The regulatory landscape for enantiomerically pure compounds like (S)-3-Aminovaleric acid ethyl ester is continually evolving. Regulatory agencies require comprehensive data on the safety and efficacy of such compounds before they can be approved for therapeutic use. This necessitates rigorous preclinical studies, including toxicology assessments and pharmacokinetic evaluations. However, the growing body of research supporting the benefits of chiral drugs continues to drive innovation in this area.

Future directions in the study of (S)-3-Aminovaleric acid ethyl ester may include exploring its role in personalized medicine. By understanding how individual genetic variations affect drug metabolism and response, researchers can tailor therapeutic strategies to specific patient populations. This approach holds promise for improving treatment outcomes and reducing adverse reactions associated with conventional drug regimens.

Collaborative efforts between academia and industry are essential for advancing the development of compounds like (S)-3-Aminovaleric acid ethyl ester. Such partnerships facilitate knowledge sharing, resource allocation, and technology transfer, ultimately accelerating the translation of laboratory discoveries into clinical applications. The continued investment in research infrastructure and talent will be critical for sustaining progress in this field.